[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetic acid
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Description
The compound “[(3-benzyl-4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetic acid” has the molecular formula C20H18O5 . It is also known by its CAS Number: 374707-77-4 .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C20H18O5/c1-12-15-8-9-17 (24-11-18 (21)22)13 (2)19 (15)25-20 (23)16 (12)10-14-6-4-3-5-7-14/h3-9H,10-11H2,1-2H3, (H,21,22) and the InChI key is XBWXIAFVOFIVEA-UHFFFAOYSA-N .Physical and Chemical Properties Analysis
The compound has a molecular weight of 338.36 . More specific physical and chemical properties like melting point, boiling point, etc., are not available in the search results.Scientific Research Applications
Synthesis and Derivative Formation
- (Čačić et al., 2009) describe the synthesis of derivatives based on (7-Hydroxy-2-oxo-2H-chromen-4-yl)-acetic acid. These compounds are explored for their potential antibacterial activity against Gram-positive and Gram-negative bacteria.
Formation of Natural Products
- (Chen et al., 2008) discuss the isolation of new benzoic acid derivatives and acetophenones from Melicope semecarpifolia, exhibiting potent inhibition on superoxide anion generation and elastase release.
Antimicrobial Properties
- (Čačić et al., 2006) present the synthesis of (7-Hydroxy-2-oxo-2H-chromen-4-yl)-acetic acid hydrazide derivatives, exploring their antimicrobial properties.
Chemical Bond Analysis
- (Davies & Sutherland, 1938) analyze the absorption spectra of carboxylic acids, including acetic acid, in different solvents, providing insights into chemical bond characteristics.
Photoluminescent Materials
- (Chen et al., 2003) explore the synthesis of a photoluminescent metal-organic polymer, incorporating various carboxylates for potential applications in photoluminescence.
Crystal Structure Analysis
- (Swamy et al., 2015) examine the crystal structure of a related compound, 7,8-benzocoumarin-4-acetic acid, contributing to the understanding of molecular arrangements and interactions.
Catalytic Synthesis
- (Brahmachari & Nayek, 2017) detail a catalyst-free synthesis method for producing various derivatives of benzo[6,7]chromeno[2,3-d]pyrimidine-4,6,11(5H)-triones, showcasing an efficient and eco-friendly approach.
Cardiac Protection
- (Khdhiri Emna et al., 2020) investigate a new molecule derived from benzo[f]chromen for its protective effect against cardiac remodeling in myocardial infarction, indicating potential therapeutic applications.
Properties
IUPAC Name |
2-(3-benzyl-4,8-dimethyl-2-oxochromen-7-yl)oxyacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18O5/c1-12-15-8-9-17(24-11-18(21)22)13(2)19(15)25-20(23)16(12)10-14-6-4-3-5-7-14/h3-9H,10-11H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBWXIAFVOFIVEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=CC(=C2C)OCC(=O)O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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